1-Thiacyclodeca-3,8-diyne

• CAS RN: 115227-74-2
• Molecular Formula: C9H10S
• Molecular Weight: 150.24 g/mol
• IUPAC Name: 1-thiacyclodeca-3,8-diyne
• InChI: InChI=1S/C9H10S/c1-2-4-6-8-10-9-7-5-3-1/h1-3,8-9H2
• InChI Key: BIXURTSOTIYEDE-UHFFFAOYSA-N
• SMILES: C1CC#CCSCC#CC1

Description

1-Thiacyclodeca-3,8-diyne is a heterocyclic compound that has been extensively studied in recent years due to its unique chemical properties and potential applications in various fields. This compound is a member of the thiacyclodeca-3,8-diyne family, which is known for its ability to form highly stable and reactive intermediates.

Mechanism Of Action

The mechanism of action of 1-Thiacyclodeca-3,8-diyne is not fully understood, but it is believed to involve the formation of reactive intermediates that can undergo various chemical reactions. These reactive intermediates have been shown to react with a variety of nucleophiles, including thiols, amines, and water, leading to the formation of various products.

Biochemical And Physiological Effects

1-Thiacyclodeca-3,8-diyne has been shown to have various biochemical and physiological effects, including the inhibition of various enzymes, such as acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to have antimicrobial activity against various bacteria and fungi.

Advantages And Limitations For Lab Experiments

One of the main advantages of 1-Thiacyclodeca-3,8-diyne is its ability to form highly stable and reactive intermediates, which makes it a valuable building block for the synthesis of various compounds. However, the reactivity of this compound can also be a limitation, as it can lead to the formation of unwanted side products.

Future Directions

There are several future directions for research on 1-Thiacyclodeca-3,8-diyne, including the development of new synthetic methods for this compound, the investigation of its potential applications in materials science and biomedical research, and the study of its mechanism of action and physiological effects. Additionally, further research is needed to fully understand the potential advantages and limitations of this compound for lab experiments.

Synthesis Methods

The synthesis of 1-Thiacyclodeca-3,8-diyne can be achieved through various methods, including the reaction of 1,8-dibromo-3,6-dithiaoctane with sodium acetylide, the reaction of 1,8-dibromo-3,6-dithiaoctane with magnesium acetylide, and the reaction of 1,8-dibromo-3,6-dithiaoctane with trimethylsilylacetylene.

Scientific Research Applications

1-Thiacyclodeca-3,8-diyne has been extensively studied for its potential applications in various fields, including organic synthesis, materials science, and biomedical research. In organic synthesis, this compound has been used as a building block for the synthesis of various natural products and pharmaceuticals. In materials science, 1-Thiacyclodeca-3,8-diyne has been investigated for its potential use in the development of new materials with unique properties. In biomedical research, this compound has been studied for its potential use as a therapeutic agent for various diseases.